4-Cyano-2-fluorobenzene-1-sulfonyl chloride
Overview
Description
4-Cyano-2-fluorobenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C7H3ClFNO2S . It has a molecular weight of 219.62 .
Molecular Structure Analysis
The InChI code for 4-Cyano-2-fluorobenzene-1-sulfonyl chloride is1S/C7H3ClFNO2S/c8-13(11,12)7-2-1-5(4-10)3-6(7)9/h1-3H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is solid in its physical form . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Sulfonyl Fluorides
Sulfonyl fluorides are valuable in various fields due to their unique stability-reactivity balance. The compound 4-Cyano-2-fluorobenzene-1-sulfonyl chloride can be used to synthesize a diverse set of sulfonyl fluorides under mild reaction conditions, enriching the sulfonyl fluoride library .
Antibacterial Agents
Research indicates that derivatives of sulfonyl chlorides, like 4-Cyano-2-fluorobenzene-1-sulfonyl chloride, have been evaluated for their antibacterial activities. These compounds can be tested against various bacterial strains to develop new antibacterial agents .
Chemical Biology Probes
Due to their electrophilic nature, sulfonyl chlorides can serve as covalent probes in chemical biology. They can target active-site amino acid residues in proteins, aiding in the study of biological processes and the development of therapeutic agents .
Protease Inhibitors
Sulfonyl chlorides are precursors to sulfonyl fluoride-based protease inhibitors. These inhibitors can be used to inactivate enzymes by reacting with active site amino acids, which is crucial for studying enzyme functions and designing drugs .
Radiolabeling Synthons
In positron emission tomography (PET), 4-Cyano-2-fluorobenzene-1-sulfonyl chloride can be used to create 18F-labelled biomarkers. These biomarkers are significant for diagnostic imaging and tracking biological processes .
Organic Synthesis Intermediates
This compound can act as an intermediate in the synthesis of complex organic molecules. Its reactivity allows for selective transformations, which is essential in constructing molecular architectures .
Development of Fluorinated Compounds
Fluorinated organic compounds have wide applications in pharmaceuticals and agrochemicals. 4-Cyano-2-fluorobenzene-1-sulfonyl chloride can be used to introduce fluorine atoms into organic molecules, enhancing their properties .
Material Science
The compound’s ability to undergo various chemical reactions makes it a valuable reagent in material science. It can be used to modify surfaces or create new materials with desired properties .
Safety and Hazards
properties
IUPAC Name |
4-cyano-2-fluorobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFNO2S/c8-13(11,12)7-2-1-5(4-10)3-6(7)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYHVZXCIAQVHMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80712412 |
Source
|
| Record name | 4-Cyano-2-fluorobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80712412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyano-2-fluorobenzene-1-sulfonyl chloride | |
CAS RN |
918967-78-9 |
Source
|
| Record name | 4-Cyano-2-fluorobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80712412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-cyano-2-fluorobenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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